Cas no 1367076-46-7 (4-(3-chlorothiophen-2-yl)pyrrolidin-2-one)

• Product Name: 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one
• CAS No: 1367076-46-7
• MF: C₈H₈ClNOS
• MW: 201.673219680786
• CID: 6075128
• PubChem ID: 165663191
• Update Time: 2025-05-25

4-(3-chlorothiophen-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one
• 1367076-46-7
• EN300-1967562

• Inchi： 1S/C8H8ClNOS/c9-6-1-2-12-8(6)5-3-7(11)10-4-5/h1-2,5H,3-4H2,(H,10,11)
• InChI Key： DIZVCFJRBBIWJL-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1CC(NC1)=O

Computed Properties

• Exact Mass: 201.0015127g/mol
• Monoisotopic Mass: 201.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.3Ų

Additional information on 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one (CAS No. 1367076-46-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one (CAS No. 1367076-46-7) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrrolidin-2-one core linked to a 3-chlorothiophene moiety, exhibits unique structural characteristics that make it valuable for diverse applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one combines the electron-rich nature of the thiophene ring with the versatile reactivity of the pyrrolidinone group. This combination creates opportunities for various chemical modifications, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor for developing novel bioactive compounds, particularly in the areas of central nervous system (CNS) therapeutics and enzyme modulators.

From a synthetic chemistry perspective, the presence of both the chlorothiophene and pyrrolidinone functionalities in CAS 1367076-46-7 allows for multiple points of chemical intervention. The chlorine atom at the 3-position of the thiophene ring offers excellent opportunities for cross-coupling reactions, while the carbonyl group in the pyrrolidinone ring can participate in condensation or reduction reactions. These features have made this compound particularly attractive for researchers working on structure-activity relationship (SAR) studies in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further increased interest in 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one. Its moderate molecular weight (MW: 201.66 g/mol) and balanced lipophilicity (calculated LogP: 1.78) make it an interesting scaffold for drug design. Pharmaceutical scientists are particularly interested in how modifications to this core structure might influence bioavailability and target binding affinity, especially for neurological targets.

In the agrochemical sector, derivatives of CAS 1367076-46-7 have shown promise as potential intermediates for novel crop protection agents. The chlorothiophene component is known to contribute to the biological activity of many pesticides, while the pyrrolidinone ring can enhance systemic movement in plants. This dual functionality has led to increased patent activity surrounding related compounds in recent years.

The analytical characterization of 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one typically involves a combination of techniques including NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These methods confirm the structural integrity and purity of the compound, which is crucial for research applications. The compound generally appears as a white to off-white crystalline solid with good stability under standard storage conditions.

From a regulatory perspective, while CAS 1367076-46-7 itself is not classified as hazardous under current major chemical inventories, proper handling procedures should always be followed in laboratory settings. Researchers should consult the latest safety data sheets and implement appropriate engineering controls when working with this compound, particularly regarding personal protective equipment and ventilation requirements.

The commercial availability of 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one has improved significantly in recent years, with several specialty chemical suppliers now offering it in research quantities. This increased accessibility has facilitated broader investigation of its potential applications. Current market trends suggest growing demand for such specialized heterocyclic building blocks, particularly from pharmaceutical companies engaged in fragment-based drug discovery.

Looking to the future, the scientific community anticipates continued exploration of CAS 1367076-46-7 and its derivatives. Areas of particular interest include its potential as a scaffold for kinase inhibitors, its use in metal-catalyzed coupling reactions, and its possible applications in materials science for organic electronic devices. The compound's unique combination of aromatic and alicyclic features makes it a versatile subject for interdisciplinary research.

For researchers considering working with 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one, it's worth noting that several synthetic routes have been published in the literature. The most common approaches involve the condensation of appropriately substituted thiophene derivatives with pyrrolidinone precursors, often using palladium-catalyzed coupling strategies. Optimization of these synthetic methods continues to be an active area of investigation in organic chemistry laboratories worldwide.

In conclusion, 4-(3-chlorothiophen-2-yl)pyrrolidin-2-one (CAS No. 1367076-46-7) represents an important structural motif in modern chemical research. Its unique combination of heterocyclic components, synthetic versatility, and potential biological relevance ensure its continued importance across multiple scientific disciplines. As research tools and synthetic methodologies advance, we can expect to see even more innovative applications emerging for this interesting compound in the coming years.